Cas no 338977-41-6 (5-Chloro-1-(3-chlorobenzyl)-N-(3,5-dichlorophenyl)-6-oxo-1,6-dihydro-3-pyridinecarboxamide)

5-Chloro-1-(3-chlorobenzyl)-N-(3,5-dichlorophenyl)-6-oxo-1,6-dihydro-3-pyridinecarboxamide structure
338977-41-6 structure
Product Name:5-Chloro-1-(3-chlorobenzyl)-N-(3,5-dichlorophenyl)-6-oxo-1,6-dihydro-3-pyridinecarboxamide
CAS No:338977-41-6
MF:C19H12Cl4N2O2
MW:442.122780799866
CID:4673034
Update Time:2023-08-14

5-Chloro-1-(3-chlorobenzyl)-N-(3,5-dichlorophenyl)-6-oxo-1,6-dihydro-3-pyridinecarboxamide Chemical and Physical Properties

Names and Identifiers

    • 5-chloro-1-(3-chlorobenzyl)-N-(3,5-dichlorophenyl)-6-oxo-1,6-dihydro-3-pyridinecarboxamide
    • 5-chloro-1-[(3-chlorophenyl)methyl]-N-(3,5-dichlorophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide
    • 5-chloro-1-[(3-chlorophenyl)methyl]-N-(3,5-dichlorophenyl)-6-oxopyridine-3-carboxamide
    • 5-Chloro-1-(3-chlorobenzyl)-N-(3,5-dichlorophenyl)-6-oxo-1,6-dihydro-3-pyridinecarboxamide
    • Inchi: 1S/C19H12Cl4N2O2/c20-13-3-1-2-11(4-13)9-25-10-12(5-17(23)19(25)27)18(26)24-16-7-14(21)6-15(22)8-16/h1-8,10H,9H2,(H,24,26)
    • InChI Key: WKUQLBBGBFNAOV-UHFFFAOYSA-N
    • SMILES: ClC1=CC(C(NC2C=C(C=C(C=2)Cl)Cl)=O)=CN(C1=O)CC1C=CC=C(C=1)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 4
  • Complexity: 642
  • Topological Polar Surface Area: 49.4
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